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Compound of Interest

Compound Name: Triphosphine

Cat. No.: B1213122

Application Note: Synthesis of Wilkinson's Catalyst

Introduction

Wilkinson's catalyst, with the chemical formula [RhCI(PPhs)s], is a coordination complex of
rhodium, formally known as chlorotris(triphenylphosphine)rhodium(l).[1][2][3][4] It presents as a
red-brown crystalline solid and is renowned for its application as a homogeneous catalyst in the
hydrogenation of alkenes.[1][4][5] Discovered by Sir Geoffrey Wilkinson, this catalyst was a
landmark in organometallic chemistry, enabling efficient hydrogenation of unsaturated
compounds at ambient temperature and pressure.[6] The catalyst's utility lies in its ability to
selectively reduce carbon-carbon double and triple bonds without affecting other functional
groups like carbonyls, nitriles, or nitro groups.[4] Its structure is a slightly distorted square
planar, 16-electron complex, which makes it coordinatively unsaturated and thus highly reactive
towards substrates like Hz2 and alkenes.[1][5]

Reaction Mechanism

The synthesis of Wilkinson's catalyst is typically achieved by the reaction of rhodium(lll)
chloride hydrate with an excess of triphenylphosphine in refluxing ethanol.[1][7][8] In this
reaction, triphenylphosphine serves a dual role: it acts as a ligand coordinating to the rhodium
center and as a reducing agent.[1] One equivalent of triphenylphosphine reduces Rh(lll) to
Rh(1), becoming oxidized to triphenylphosphine oxide (OPPhs) in the process, while three other
equivalents bind to the metal center.[1]
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The overall balanced chemical equation for the synthesis is: RhCl3(H20)s + 4 PPhs -
RhCI(PPhs)s + OPPhs + 2 HCI + 2 H20[1][6]

Experimental Protocols
Protocol 1: General Laboratory Scale Synthesis

This protocol is adapted from established laboratory procedures for synthesizing Wilkinson's
Catalyst.[9][10]

Materials and Equipment:

Rhodium(lll) chloride trihydrate (RhCls-3H20)

» Triphenylphosphine (PPhs), freshly crystallized from ethanol
¢ Absolute Ethanol (EtOH)

o Diethyl ether

» Round-bottom flask with reflux condenser

e Magnetic stirrer and heat source (heating mantle)

e Buchner or Hirsch funnel and filter flask

» Nitrogen or Argon gas inlet

o Standard laboratory glassware

Procedure:

o Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
Ensure the setup is flushed with an inert gas like nitrogen or argon.

+ Reagent Preparation: In the flask, place 20 mL of absolute ethanol and heat it to just below
its boiling point.[9]
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Addition of Triphenylphosphine: Add a six-fold excess of triphenylphosphine (approx. 600
mg) to the hot ethanol and stir until it is completely dissolved.[9]

Addition of Rhodium Salt: Add rhodium(lIl) chloride trihydrate (approx. 100 mg) to the
solution.[9]

Reflux: Allow the mixture to reflux with continuous stirring. The solution will turn from yellow
to a deep red-brown as the burgundy-colored crystalline product precipitates. A reflux time of
20-30 minutes is typically sufficient.[6][9]

Isolation: While still hot, filter the mixture through a Hirsch or Buchner funnel to collect the
crystals.[9][10]

Washing: Wash the collected crystals with three small portions of hot ethanol, followed by
three small portions of diethyl ether to remove any soluble impurities.[9]

Drying: Dry the final product on the filter by applying continuous suction. For complete
dryness, the crystals can be placed in a vacuum desiccator.

Workflow Diagram
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Caption: Experimental workflow for the synthesis of Wilkinson's catalyst.
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Data Summary

Table 1: Reactant and Product Properties

Molar Mass (

Compound Formula Role Appearance
g/mol )
Rhodium(lIl) .
) ) Reddish-brown
Chloride RhCl3-3H20 263.32 Rhodium Source
) powder
Trihydrate
Triphenylphosphi Ligand &
PhenyIphosp PPhs 262.29 g ] White solid
ne Reducing Agent
Red-
Wilkinson's
RhCI(PPhs)s 925.22[2][3] Product/Catalyst brown/burgundy
Catalyst )
solid[1][2]
Triphenylphosphi ] )
] OPPhs 278.28 Byproduct White solid
ne Oxide
Table 2: Experimental and Physical Data
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Parameter Value Reference
Stoichiometry
Molar Ratio (PPhs :

> 4.1 (Excess PPhs) [1109]
RhCls-3H20)
Yield
Reported Experimental Yield 84.8% - 88% [9][10]

Physical Properties

Melting Point 245-250 °C (518-523 K) [2][3]
Soluble in benzene, THF,
Solubility dichloromethane. Insoluble in [1112]

water.

Structural Properties

Molecular Geometry

Slightly distorted square planar

[1]5]

Electron Count

16-electron complex

[1]5]

Table 3: Characterization Data

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://en.wikipedia.org/wiki/Wilkinson%27s_catalyst
https://www.odinity.com/synthesis-kinetics-wilkinsons-catalyst/
https://www.odinity.com/synthesis-kinetics-wilkinsons-catalyst/
https://www.scribd.com/document/191499754/Wilkinson-s-Catalyst
https://byjus.com/chemistry/wilkinsons-catalyst/
https://www.chemeurope.com/en/encyclopedia/Wilkinson%27s_catalyst.html
https://en.wikipedia.org/wiki/Wilkinson%27s_catalyst
https://byjus.com/chemistry/wilkinsons-catalyst/
https://en.wikipedia.org/wiki/Wilkinson%27s_catalyst
https://www.aakash.ac.in/important-concepts/chemistry/wilkinsons-catalyst
https://en.wikipedia.org/wiki/Wilkinson%27s_catalyst
https://www.aakash.ac.in/important-concepts/chemistry/wilkinsons-catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technique Observation Purpose

Used to identify functional

groups. The IR spectrum of the ) o
Confirms catalyst activation by

Infrared (IR) Spectroscopy activated hydrido complex s,

shows a characteristic Rh-H

stretch around 2000 cm~1.[9]

Provides detailed structural
NMR Spectroscopy (*H, 3*P, information about the ligand Confirms the structure and
13C) environment around the metal purity of the complex.[11][12]

center.

M Spect . Confirms the molecular weight  Verifies the identity of the
ass Spectrometr
P Y of the synthesized complex. product.[11]

Determines the precise solid- ) o
o Provides definitive structural
X-ray Crystallography state structure, confirming the ¢
proof.
square planar geometry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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